Cinnamic acid Cinnamic acid Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styrenes and a member of cinnamic acids. It is a conjugate acid of a cinnamate.
trans-Cinnamic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Cinnamic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Cinnamic acid is a natural product found in Ipomoea leptophylla, Camellia sinensis, and other organisms with data available.
Cinnamic acid has the formula C6H5CHCHCOOH and is an odorless white crystalline acid, which is slightly soluble in water. It has a melting point of 133 degree centigrade and a boiling point of 300 degree centigrade.
Cinnamic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
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CAS No.: 621-82-9
VCID: VC21179114
InChI: InChI=1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
SMILES: C1=CC=C(C=C1)C=CC(=O)O
Molecular Formula: C9H8O2
Molecular Weight: 148.16 g/mol

Cinnamic acid

CAS No.: 621-82-9

Cat. No.: VC21179114

Molecular Formula: C9H8O2

Molecular Weight: 148.16 g/mol

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Cinnamic acid - 621-82-9

Specification

Description Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styrenes and a member of cinnamic acids. It is a conjugate acid of a cinnamate.
trans-Cinnamic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Cinnamic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Cinnamic acid is a natural product found in Ipomoea leptophylla, Camellia sinensis, and other organisms with data available.
Cinnamic acid has the formula C6H5CHCHCOOH and is an odorless white crystalline acid, which is slightly soluble in water. It has a melting point of 133 degree centigrade and a boiling point of 300 degree centigrade.
Cinnamic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
See also: Cinnamon (part of); Chinese Cinnamon (part of); Stevia rebaudiuna Leaf (part of) ... View More ...
CAS No. 621-82-9
Molecular Formula C9H8O2
Molecular Weight 148.16 g/mol
IUPAC Name (E)-3-phenylprop-2-enoic acid
Standard InChI InChI=1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
Standard InChI Key WBYWAXJHAXSJNI-VOTSOKGWSA-N
Isomeric SMILES C1=CC=C(C=C1)/C=C/C(=O)O
SMILES C1=CC=C(C=C1)C=CC(=O)O
Canonical SMILES C1=CC=C(C=C1)C=CC(=O)O
Boiling Point 298.00 to 300.00 °C. @ 760.00 mm Hg
Melting Point 133 °C

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